![molecular formula C21H32N4O3 B2833016 N-[3-(diethylamino)propyl]-2,4-dioxo-3-pentyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide CAS No. 892267-64-0](/img/structure/B2833016.png)
N-[3-(diethylamino)propyl]-2,4-dioxo-3-pentyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide
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Description
N-[3-(diethylamino)propyl]-2,4-dioxo-3-pentyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C21H32N4O3 and its molecular weight is 388.512. The purity is usually 95%.
BenchChem offers high-quality N-[3-(diethylamino)propyl]-2,4-dioxo-3-pentyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[3-(diethylamino)propyl]-2,4-dioxo-3-pentyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Silica-based nanoparticles, including SMR000022789, have been explored for their catalytic properties. These nanoparticles can serve as catalyst supports or even exhibit intrinsic catalytic activity. Researchers have investigated their potential in promoting chemical reactions, such as oxidation, reduction, and hydrogenation .
- SMR000022789, due to its unique structure, could be utilized in drug delivery systems. Silica nanoparticles can be functionalized to encapsulate drugs, improving their solubility, stability, and targeted delivery to specific tissues or cells. This application is particularly promising in cancer therapy and other diseases .
- Silica nanoparticles, including SMR000022789, have been studied for their biocompatibility and potential use in diagnostics, imaging, and therapeutics. They can be engineered to carry contrast agents for imaging modalities like MRI or PET scans. Additionally, they may serve as carriers for gene therapy or photodynamic therapy .
- Silica nanoparticles have been investigated for environmental cleanup. Their large surface area and tunable properties make them suitable for adsorbing pollutants, heavy metals, and organic contaminants from water or soil. Researchers explore their use in wastewater treatment, soil remediation, and air purification .
- SMR000022789 can contribute to materials science. Silica nanoparticles can enhance the mechanical properties of composites, improve coatings, and modify surface properties. Their incorporation into polymers, ceramics, or coatings can lead to novel materials with tailored properties .
- Silica nanoparticles, including SMR000022789, play a role in nanomedicine. They can be functionalized with targeting ligands, allowing specific interactions with cells or tissues. Moreover, they can simultaneously serve as imaging agents (e.g., fluorescent or magnetic) and drug carriers, enabling theranostic applications .
Advanced Catalysis
Drug Delivery
Biomedical Applications
Environmental Remediation
Materials Science
Nanomedicine and Theranostics
These applications highlight the versatility of SMR000022789 and its potential impact across diverse scientific fields. Further research and development will continue to uncover new uses and refine existing applications. 🌟 .
properties
IUPAC Name |
N-[3-(diethylamino)propyl]-2,4-dioxo-3-pentyl-1H-quinazoline-7-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H32N4O3/c1-4-7-8-14-25-20(27)17-11-10-16(15-18(17)23-21(25)28)19(26)22-12-9-13-24(5-2)6-3/h10-11,15H,4-9,12-14H2,1-3H3,(H,22,26)(H,23,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBKMVXAXELJZNY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCN1C(=O)C2=C(C=C(C=C2)C(=O)NCCCN(CC)CC)NC1=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H32N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(diethylamino)propyl]-2,4-dioxo-3-pentyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.